4-(chloromethyl)-N-phenyl-1,3-thiazol-2-amine hydrochloride

• IUPAC Name: 4-(chloromethyl)-N-phenyl-1,3-thiazol-2-amine;hydrochloride
• InChI: InChI=1S/C10H9ClN2S.ClH/c11-6-9-7-14-10(13-9)12-8-4-2-1-3-5-8;/h1-5,7H,6H2,(H,12,13);1H
• InChI Key: KGWIKNNIDFGACR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=NC(=CS2)CCl.Cl
• Molecular Formula: C10H10Cl2N2S
• Molecular Weight: 261.17 g/mol
• CAS No.: 41981-20-8

Description

This compound is a derivative of thiazole, which is a heterocyclic compound. Thiazoles are aromatic compounds that contain both sulfur and nitrogen in a five-membered ring. The “4-(chloromethyl)” and “N-phenyl” parts suggest that there is a chloromethyl group and a phenyl group attached to the thiazole ring.

Chemical Reactions Analysis

Thiazoles are known to participate in a variety of chemical reactions, particularly as substrates in coupling reactions and as ligands in coordination chemistry. The chloromethyl group could potentially be substituted with other groups in a nucleophilic substitution reaction.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Thiazoles are generally stable compounds, but the presence of the chloromethyl group could make it more reactive.

Scientific Research Applications

Synthesis and Structural Properties

The synthesis of novel substituted 2-trichloromethyl-3-phenyl-1,3-thiazolidin-4-ones demonstrates the importance of chloral reactions with substituted anilines, leading to various products depending on reaction conditions. This process showcases the versatility of using chloromethyl compounds in creating heterocyclic compounds with potential pharmacological activities. The study by Issac and Tierney (1996) on the synthesis, spectroscopic, and structural properties of these compounds provides insights into how modifications in the thiazolidinone ring, related to the thiazol-2-amine structure, can lead to diverse biological and chemical properties (Issac & Tierney, 1996).

Applications in Heterocyclic Compound Synthesis

The reactivity of 4-(dicyanomethylene)-3-methyl-l-phenyl-2-pyrazoline-5-ones (DCNP) as building blocks for synthesizing heterocyclic compounds, as explored by Gomaa and Ali (2020), highlights the importance of nitrogen-containing heterocycles in creating compounds with significant applications in pharmaceuticals and dyes. This research underscores the potential of using 4-(chloromethyl)-N-phenyl-1,3-thiazol-2-amine hydrochloride as a precursor in similar synthetic routes for developing new heterocyclic compounds with broad applications (Gomaa & Ali, 2020).

Chemical and Biological Properties

Research on 4-phosphorylated derivatives of 1,3-azoles, including thiazoles, indicates the broad chemical and biological properties of such compounds. The synthesis and transformation of these derivatives, detailed by Abdurakhmanova et al. (2018), showcase the potential pharmacological applications, including insecticidal and antihypertensive activities, of compounds structurally related to this compound. This suggests avenues for exploring the use of the compound in developing bioactive molecules with diverse activities (Abdurakhmanova et al., 2018).

Mechanism of Action

Without specific information on the intended use of this compound, it’s difficult to predict its mechanism of action. Many thiazole derivatives have biological activity and are used in medicinal chemistry.

Safety and Hazards

As with any chemical, handling should be done with appropriate safety precautions. The compound could potentially be harmful if swallowed or if it comes into contact with the skin or eyes.

Future Directions

The study and application of thiazole derivatives is a vibrant field, particularly in medicinal chemistry and material science. This specific compound could potentially be studied for its biological activity or used as a building block in the synthesis of more complex molecules.